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Cat. No.: B1199360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentafluoropyridine (C₅F₅N) is a valuable fluorinated building block in organic synthesis,

particularly in the development of pharmaceuticals and agrochemicals. Its unique chemical

properties, however, necessitate a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols. This guide provides an in-depth overview of the

health and safety considerations for handling pentafluoropyridine, including its toxicological

profile, recommended handling procedures, personal protective equipment, and emergency

response measures. All quantitative data is summarized for clarity, and key experimental

methodologies for toxicity assessment are detailed.

Hazard Identification and Classification
Pentafluoropyridine is classified as a hazardous substance. The following tables summarize

its GHS classification and other key hazard information.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Note: Classifications are based on aggregated data from multiple safety data sheets.[1]

Toxicological Information
While specific quantitative toxicological data such as LD50 and LC50 values for

pentafluoropyridine are not readily available in the public domain, the consistent classification

across safety data sheets indicates a significant hazard profile. The primary routes of exposure

are inhalation, ingestion, and skin contact.

Potential Health Effects:

Inhalation: Harmful if inhaled and may cause respiratory tract irritation.[2]

Ingestion: Harmful if swallowed.[2] Ingestion can cause severe swelling and damage to the

delicate tissues of the mouth, throat, and stomach, with a danger of perforation.[2]

Skin Contact: Harmful if absorbed through the skin and can cause severe skin burns.[2][3]
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Eye Contact: Causes serious eye damage.[2]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[2] To the best of current knowledge, the chemical, physical, and toxicological properties have

not been thoroughly investigated.

Physical and Chemical Properties
Understanding the physical and chemical properties of pentafluoropyridine is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of Pentafluoropyridine

Property Value Reference(s)

Molecular Formula C₅F₅N [4]

Molecular Weight 169.05 g/mol [4]

Appearance Colorless liquid [2][5]

Odor Odorless [2][5]

Boiling Point 83 - 85 °C

Flash Point 25 °C (closed cup) [4]

Density 1.54 g/cm³ at 25 °C [4]

Vapor Density 5.83 [2]

Water Solubility No data available

Experimental Protocols for Toxicity Assessment
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) are typically used to assess the toxicological properties of chemicals like

pentafluoropyridine. The following are detailed methodologies for key toxicity endpoints.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
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Objective: To determine the potential of a substance to cause reversible or irreversible

inflammatory changes to the skin.

Methodology:

A single dose of 0.5 mL (for liquids) of the test substance is applied to a small area of skin

(approximately 6 cm²) on a healthy young adult albino rabbit.

The application site is covered with a gauze patch and a semi-occlusive dressing for a 4-

hour exposure period.

After exposure, the residual test substance is removed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal. Observations may continue for up to 14 days to assess the

reversibility of any effects.

Skin reactions are scored according to a standardized grading system.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
Objective: To assess the potential of a substance to cause damage to the eye.

Methodology:

A single dose of 0.1 mL (for liquids) of the test substance is instilled into the conjunctival

sac of one eye of a healthy young adult albino rabbit. The other eye remains untreated

and serves as a control.

The eyelids are gently held together for about one second to prevent loss of the

substance.

The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application. Observations may continue for up to 21 days.

Ocular lesions are scored using a standardized system.
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Skin Sensitization (OECD Guideline 406 - Guinea Pig
Maximization Test)

Objective: To determine if a substance has the potential to cause an allergic contact

dermatitis.

Methodology:

Induction Phase: Young adult guinea pigs are initially exposed to the test substance

through intradermal injections (with and without adjuvant) and a topical application on the

same area one week later.

Challenge Phase: Two weeks after the induction exposures, the animals are challenged

with a topical application of the test substance on an untreated area of skin.

The skin reactions at the challenge sites are observed at 24 and 48 hours after patch

removal and scored for erythema and edema.

The incidence and severity of skin reactions in the test group are compared to a control

group that was not induced but was challenged.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid all personal contact, including inhalation of vapors.[6]

Keep away from sources of ignition, heat, sparks, and open flames.[2]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Earth all lines and equipment.[6]

Do not eat, drink, or smoke when handling the substance.[6]
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Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store in an approved flammable liquid storage area.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling pentafluoropyridine.

Table 3: Recommended Personal Protective Equipment

Body Part Equipment
Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields and a face shield

Must conform to EN166 (EU)

or NIOSH (US) standards.[3]

Skin

Chemical-resistant gloves,

flame-retardant and impervious

clothing, lab coat

Gloves must be inspected prior

to use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[3] Recommended

glove materials include Butyl

rubber or Viton®. Nitrile gloves

may offer limited splash

protection but should be

changed immediately upon

contamination.

Respiratory Full-face respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[3]
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Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents, strong acids.[2]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can form, including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[2]

Emergency Procedures
First Aid Measures

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Wash off with soap and plenty of water. Take off immediately all contaminated

clothing. Consult a physician.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2] For large fires, apply water from as far as possible as a mist or spray.

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back.[2] Containers may explode when heated.[2]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to

safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Contain spillage, and then collect with an electrically protected

vacuum cleaner or by wet-brushing and place in a container for disposal according to local

regulations.

Visualized Workflows and Relationships
The following diagrams illustrate key logical relationships and workflows for the safe handling of

pentafluoropyridine.
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Risk Assessment for Handling Pentafluoropyridine

Risk Assessment Process

Identify Hazards

Assess Risks

Evaluate likelihood and severity

Control Risks

Implement control measures

Review Controls

Monitor effectiveness

Re-evaluate periodically or after incidents

Click to download full resolution via product page

Caption: Logical flow of the risk assessment process for handling pentafluoropyridine.
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Emergency Response for Pentafluoropyridine Spill

Spill Occurs

Evacuate Area Alert Others Remove Ignition Sources

Don PPE

Contain Spill

Absorb Material

Collect Waste

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a pentafluoropyridine spill.
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Conclusion
Pentafluoropyridine is a reactive and hazardous chemical that requires careful handling and a

thorough understanding of its safety profile. While specific quantitative toxicity data is limited,

the available information clearly indicates that it is flammable, corrosive, and harmful through

multiple exposure routes. Adherence to the safety protocols outlined in this guide, including the

use of appropriate personal protective equipment, proper handling and storage techniques, and

preparedness for emergencies, is paramount for the protection of researchers and scientists in

a laboratory setting. Continuous review of safety procedures and awareness of the potential

hazards are essential for mitigating risks associated with the use of this versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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